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Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092

Disclaimer: A specific Safety Data Sheet (SDS) for Metazachlor Oxalic Acid-d6 is not publicly
available. This guide has been compiled using data from the SDS of the parent compound,
Metazachlor, its non-deuterated metabolite, Metazachlor Oxalic Acid, and related safety
documents for Oxalic Acid. The information provided is intended for research, scientific, and
drug development professionals and should be used as a reference, not as a substitute for a
certified SDS.

Metazachlor Oxalic Acid-d6 is the deuterium-labeled form of Metazachlor Oxalic Acid, a
metabolite of the chloroacetanilide herbicide, Metazachlor.[1][2][3] Labeled compounds like this
are crucial as analytical standards in research and development, particularly for techniques like
HPLC.[4] Metazachlor itself is a selective herbicide used to control weedy grasses in various
crops.[5]

Safety and Hazard Information

Given the absence of a specific SDS for Metazachlor Oxalic Acid-d6, the hazard profile is
inferred from its parent compounds. For Metazachlor-d6, the GHS classification indicates it
may cause an allergic skin reaction, is suspected of causing cancer, and is very toxic to aquatic
life with long-lasting effects.[6] The safety profile of Oxalic Acid, a related structural component,
indicates it is harmful if swallowed or in contact with skin, causes serious eye damage, and is
harmful to aquatic life.[7]

The following tables summarize the GHS classification for the parent compound, Metazachlor-
d6, and for Oxalic Acid. This information should be considered for handling Metazachlor
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Oxalic Acid-d6.

Table 1: GHS Classification for Metazachlor-d6[6]

Hazard Class Hazard Category

Hazard Statement

H317: May cause an allergic

Skin Sensitization 1 ) ]
skin reaction.
) o H351: Suspected of causing
Carcinogenicity 2
cancer.
Acute Aquatic Hazard 1 H400: Very toxic to aquatic life.
) ] H410: Very toxic to aquatic life
Chronic Aquatic Hazard 1

with long lasting effects.

Table 2: GHS Classification for Oxalic Acid[7]

Hazard Class Hazard Category

Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.
) H318: Causes serious eye
Serious Eye Damage 1
damage.
Acute Aquatic Hazard 3 H402: Harmful to aquatic life.

Table 3: Precautionary Statements and First Aid Measures
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Precautionary Area

Metazachlor-d6[6]

Oxalic Acid[7]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr

ay. P273: Avoid release to the

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid

Prevention environment. P280: Wear ]
) ) release to the environment.
protective gloves/protective )
) ) P280: Wear protective
clothing/eye protection/face ] ]
] gloves/protective clothing/eye
protection. ] ]
protection/face protection.
P301+P312+P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. Rinse mouth.
P302+P352+P312: IF ON
SKIN: Wash with plenty of
water. Call a POISON
P302+P352: IF ON SKIN: CENTER/doctor if you feel
Response Wash with plenty of soap and unwell.

water.

P305+P351+P338+P310: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.

First Aid: Skin Contact

Rinse skin thoroughly with
large amounts of water.
Remove contaminated clothing
and shoes and call a

physician.

Take off immediately all
contaminated clothing. Rinse
skin with water/shower.

Consult a physician.

First Aid: Eye Contact

Remove any contact lenses,
locate eye-wash station, and

flush eyes immediately with

Rinse out with plenty of water.
Immediately call in
ophthalmologist. Remove

contact lenses.
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large amounts of water.
Promptly call a physician.

Immediately make victim drink
First Aid: Ingestion - water (two glasses at most).
Consult a physician.

Immediately relocate self or

First Aid: Inhalation ) Fresh air.
casualty to fresh air.

Experimental Protocols

Detailed experimental protocols for Metazachlor Oxalic Acid-d6 are not available in public
safety documents. However, its primary application is as an analytical standard.[4] The
following outlines a general workflow for its use in a research setting.
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Workflow for using Metazachlor Oxalic Acid-d6 as an analytical standard.

Methodology:
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e Product Recovery: To ensure maximum recovery, centrifuge the original vial before removing
the cap.[2]

o Reconstitution: Dissolve the compound in a suitable solvent to create a stock solution. The
choice of solvent will depend on the analytical method (e.g., methanol, acetonitrile).

o Serial Dilution: Prepare a series of dilutions from the stock solution to create calibration
standards of known concentrations.

o Sample Preparation: Prepare the experimental samples (e.g., water, soil extracts) for
analysis. This may involve extraction, concentration, and filtration steps.

o LC-MS/MS Analysis: Inject the prepared samples and calibration standards into a Liquid
Chromatography-Mass Spectrometry (LC-MS/MS) system. The deuterated standard allows
for accurate quantification through isotope dilution methods.

o Data Processing: Process the resulting chromatograms and mass spectra to determine the
concentration of Metazachlor Oxalic Acid in the samples by comparing the response to the
calibration curve.

Metabolic Pathway

Metazachlor is extensively metabolized in plants and animals.[8] The metabolic process
involves multiple phases. Phase | can include hydroxylation, while a primary route is the
substitution of the chlorine atom with glutathione, followed by degradation of the glutathione
group.[8] This ultimately leads to the formation of various metabolites, including Metazachlor
Oxalic Acid (also referred to as BH 479-4).[5][9]
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Relationship of Metazachlor to its metabolites and the labeled standard.

Physical and Chemical Properties

Table 4: Physicochemical Data

Metazachlor Oxalic Acid- Metazachlor (Parent
Property

dé Compound)
CAS Number 1231244-60-2[1] 67129-08-2[9]
Molecular Formula C14H9D6N303[1][2] C14H16CIN30[9]
Molecular Weight 279.32[1][2] 293.75
Appearance Light Yellow[1] Solid at room temperature[8]
Storage Temperature -20°C[2] -

Handling and Storage

» Handling: Use this product only in a laboratory setting.[1] Avoid inhalation and contact with
skin and eyes.[6] Work under a fume hood and use appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye protection.[6]
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o Storage: Store in a tightly closed container in a dry place at the recommended temperature
of -20°C.[2]

» Disposal: Dispose of waste material in accordance with national and local regulations. Do
not allow the product to enter drains.[7] Handle uncleaned containers as you would the
product itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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